![molecular formula C18H23NO5 B1239863 (15E)-12-hydroxy-13,19-didehydrosenecionan-11,16-dione](/img/structure/B1239863.png)
(15E)-12-hydroxy-13,19-didehydrosenecionan-11,16-dione
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Overview
Description
Spartioidine is a pyrrolizine alkaloid that is 13,19-didehydrosenecionane carrying a hydroxy substituent at position 12 and two oxo substituents at positions 11 and 16. It has a role as a Jacobaea metabolite. It is a macrocyclic lactone, an olefinic compound, a pyrrolizine alkaloid and a tertiary alcohol.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
Regio- and Stereochemistry in Cyclocondensation : The synthesis and study of the 15- and 17-hydroxy derivatives of 8-aza-D-homogona-12,17a-diones, related to (15E)-12-hydroxy-13,19-didehydrosenecionan-11,16-dione, have been explored. These compounds were obtained through the annelation of 3,4-dihydroisoquinolines with 2-acetyl-4-hydroxycyclohexane-1,3-dione. The study highlights the stereoselective nature of the reaction and discusses the probable mechanism and connection between structural and physicochemical characteristics of these compounds (Gulyakevich et al., 2003).
NMR Assignments of Related Compounds : Investigations into the nuclear magnetic resonance (NMR) properties of compounds like 12-oleanene-3,11-dione, which share structural similarities with this compound, have been conducted. These studies provide complete descriptions of 1H-NMR and 13C-NMR assignments, offering insights into the molecular structure and properties of these compounds (Hu et al., 2005).
Medicinal Chemistry and Biological Activity
- Synthesis of Oxygenated Derivatives for Drug Research : In the realm of medicinal chemistry, the synthesis of 19-oxygenated derivatives of compounds like 5-androstene-4,17-dione, which are structurally related to this compound, has been a topic of interest. These derivatives are potential metabolites of the aromatase inhibitor 5-androstene-4,17-dione and their synthesis provides a foundation for understanding their biological activities (Numazawa & Yamada, 1999).
Properties
Molecular Formula |
C18H23NO5 |
---|---|
Molecular Weight |
333.4 g/mol |
IUPAC Name |
(1R,4E,7R,17R)-4-ethylidene-7-hydroxy-7-methyl-6-methylidene-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione |
InChI |
InChI=1S/C18H23NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-14(15(13)19)24-16(12)20/h4-5,14-15,22H,2,6-10H2,1,3H3/b12-4+/t14-,15-,18-/m1/s1 |
InChI Key |
FCEVNJIUIMLVML-ARDNGTNNSA-N |
Isomeric SMILES |
C/C=C/1\CC(=C)[C@@](C(=O)OCC2=CCN3[C@H]2[C@@H](CC3)OC1=O)(C)O |
SMILES |
CC=C1CC(=C)C(C(=O)OCC2=CCN3C2C(CC3)OC1=O)(C)O |
Canonical SMILES |
CC=C1CC(=C)C(C(=O)OCC2=CCN3C2C(CC3)OC1=O)(C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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